Cas no 957313-90-5 (5-(1-methyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid)
957313-90-5 structure
Product Name:5-(1-methyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid
CAS No:957313-90-5
MF:C8H7N3O3
MW:193.159481287003
MDL:MFCD04970277
CID:1067891
PubChem ID:3161122
Update Time:2025-04-20
5-(1-methyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(1-Methyl-1H-pyrazol-4-yl)-isoxazole-3-carboxylic acid
- 5-(1-methyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid
- EN300-229825
- MFCD04970277
- UPYDIDCKWXFZJZ-UHFFFAOYSA-N
- D74318
- 957313-90-5
- 5-(1-methyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid
- BB 0260808
- 5-(1-methylpyrazol-4-yl)-1,2-oxazole-3-carboxylic acid
- Z1198165003
- 5-(1-methyl-1H-pyrazol-4-yl)isoxazole-3-carboxylicacid
- 5-(1-METHYL-1H-PYRAZOL-4-YL)-3-ISOXAZOLECARBOXYLIC ACID
- 5-(1-Methyl-1H-pyrazol-4-yl)-3-isoxazolecarboxylic acid, AldrichCPR
- SCHEMBL1816428
- AKOS000302936
- CS-0081423
- DB-113431
- BBL040035
- STK349751
-
- MDL： MFCD04970277
- Inchi： 1S/C8H7N3O3/c1-11-4-5(3-9-11)7-2-6(8(12)13)10-14-7/h2-4H,1H3,(H,12,13)
- InChI Key： UPYDIDCKWXFZJZ-UHFFFAOYSA-N
- SMILES： O1C(=CC(C(=O)O)=N1)C1C=NN(C)C=1
Computed Properties
- Exact Mass: 193.04874109g/mol
- Monoisotopic Mass: 193.04874109g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 81.2Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 494.7±40.0 °C at 760 mmHg
- Flash Point: 253.0±27.3 °C
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
5-(1-methyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 36
- Safety Instruction： 26
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-(1-methyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB499436-100 mg |
5-(1-Methyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid |
957313-90-5 | 100MG |
€253.70 | 2022-03-01 | ||
| abcr | AB499436-250 mg |
5-(1-Methyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid |
957313-90-5 | 250MG |
€343.00 | 2022-03-01 | ||
| abcr | AB499436-500 mg |
5-(1-Methyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid |
957313-90-5 | 500MG |
€475.60 | 2022-03-01 | ||
| abcr | AB499436-1 g |
5-(1-Methyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid |
957313-90-5 | 1g |
€609.00 | 2022-03-01 | ||
| Chemenu | CM332483-1g |
5-(1-Methyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid |
957313-90-5 | 95%+ | 1g |
$845 | 2021-08-18 | |
| Chemenu | CM332483-1g |
5-(1-Methyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid |
957313-90-5 | 95%+ | 1g |
$682 | 2024-07-18 | |
| Enamine | EN300-229825-0.05g |
5-(1-methyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid |
957313-90-5 | 95% | 0.05g |
$115.0 | 2024-06-20 | |
| Enamine | EN300-229825-0.1g |
5-(1-methyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid |
957313-90-5 | 95% | 0.1g |
$172.0 | 2024-06-20 | |
| Enamine | EN300-229825-0.25g |
5-(1-methyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid |
957313-90-5 | 95% | 0.25g |
$246.0 | 2024-06-20 | |
| Enamine | EN300-229825-0.5g |
5-(1-methyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid |
957313-90-5 | 95% | 0.5g |
$387.0 | 2024-06-20 |
5-(1-methyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
957313-90-5 (5-(1-methyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid) Related Products
- 957312-71-9(5-(1,5-Dimethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid)
- 925178-96-7(Methyl 5-(1,5-dimethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylate)
- 1001519-14-7(methyl 5-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylate)
- 957487-31-9(5-(1-Ethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid)
- 1006459-06-8(5-(1-Ethyl-3,5-dimethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid)
- 957312-81-1(3-(1-methyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid)
- 957487-32-0(5-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid)
- 956369-25-8(5-(1,3-Dimethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid)
- 956985-41-4(4-isoxazol-5-yl-1-methyl-1H-pyrazole-3-carboxylic Acid)
- 1147201-50-0(5-(1,5-dimethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylate)
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
